Cas no 67765-59-7 ((6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one)

(6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one is a chiral lactone derivative with a fused benzofuran scaffold, exhibiting stereochemical specificity at the 6S and 7aR positions. Its structural features, including the hydroxyl group at C-6 and the unsaturated lactone moiety, make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid bicyclic framework and functional groups enable selective modifications, facilitating applications in asymmetric catalysis and bioactive molecule development. Its high purity and defined stereochemistry ensure reproducibility in synthetic routes, particularly for complex heterocyclic systems. The product is suitable for studies in medicinal chemistry, where its scaffold may serve as a precursor for biologically active compounds targeting enzyme inhibition or receptor modulation.

(6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one structure

67765-59-7 structure

Product Name:(6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one

CAS No:67765-59-7

MF:C₈H₈O₃

MW:152.147322654724

CID:1726785

PubChem ID:155054

Update Time:2025-06-09

(6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one Chemical and Physical Properties

Names and Identifiers

- (6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one
- (+/-)-Menisdaurilide
- (6S,7aR)-6-hydroxy-7,7a-dihydro-6H-1-benzofuran-2-one
- 67765-59-7
- DTXSID30218030
- Menisdaurilide
- AKOS040763330
- CHEMBL454480
- Q27155307
- C17900
- CHEBI:81370
- 2(6H)-Benzofuranone, 7,7a-dihydro-6-hydroxy-, (6S,7aR)-
- Inchi： 1S/C8H8O3/c9-6-2-1-5-3-8(10)11-7(5)4-6/h1-3,6-7,9H,4H2/t6-,7-/m1/s1
- InChI Key： RAXNUTINVDSFEU-RNFRBKRXSA-N
- SMILES： O1C(C=C2C=C[C@H](C[C@@H]12)O)=O

Computed Properties

Exact Mass: 152.04734
Monoisotopic Mass: 152.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

(6S,7aR)-6-hydroxy-7,7a-dihydro-1-benzofuran-2(6H)-one Pricemore >>

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